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Compound of Interest

Compound Name: 4-(2-Bromobenzyl)morpholine

Cat. No.: B1272717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 4-(2-Bromobenzyl)morpholine. The information is
intended for researchers and professionals involved in chemical synthesis and drug discovery.

Chemical Properties and Identifiers

4-(2-Bromobenzyl)morpholine is a substituted morpholine derivative. While extensive
experimental data for this specific isomer is limited in publicly available literature, the following
information has been compiled from available sources.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 4-(2-Bromobenzyl)morpholine

CAS Number 91130-51-7[1][2][3][41516]718]e]10]11]
Molecular Formula C11H14BrNOJ[1][4]

Molecular Weight 256.14 g/mol [1][4]

MDL Number MFCD00979294[3]
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Table 2: Physicochemical Properties

Property Value Source

Physical Form Colorless to light yellow liquid 12], Apollo Scientific Ltd-
AP0O455830516 MSDS

Purity >95.0% (by NMR) 2]

Density 1.369 g/cm3 (Predicted)

Boiling Point Data not available

Melting Point Data not available

Solubility Data not available

Note: Predicted values are based on computational models and have not been experimentally

verified.

Synthesis of 4-(2-Bromobenzyl)morpholine

The synthesis of 4-(2-Bromobenzyl)morpholine can be achieved via a standard nucleophilic

substitution reaction. A plausible experimental protocol is detailed below, based on general

methods for the N-alkylation of secondary amines.

Experimental Protocol: Synthesis via Nucleophilic

Substitution

Reaction Scheme:

2-Bromobenzyl bromide + Morpholine - 4-(2-Bromobenzyl)morpholine

Materials:
e 2-Bromobenzyl bromide
e Morpholine

e Potassium carbonate (K2COs)
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e Acetonitrile (CHsCN)

e Dichloromethane (CH2Cl2)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
o Ethyl acetate

e Hexanes

Procedure:

o Reaction Setup: To a solution of morpholine (1.2 equivalents) in acetonitrile, add potassium
carbonate (2.0 equivalents). Stir the suspension at room temperature.

» Addition of Alkylating Agent: Slowly add a solution of 2-bromobenzyl bromide (1.0 equivalent)
in acetonitrile to the stirring suspension.

e Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress of the
reaction by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off
the inorganic salts. Concentrate the filtrate under reduced pressure.

o Extraction: Dissolve the residue in dichloromethane and wash with saturated aqueous
sodium bicarbonate solution, followed by brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

 Purification: Purify the crude product by column chromatography on silica gel, using a
gradient of ethyl acetate in hexanes as the eluent, to yield pure 4-(2-
Bromobenzyl)morpholine.
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Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 4-(2-
Bromobenzyl)morpholine.
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Synthesis and Purification Workflow of 4-(2-Bromobenzyl)morpholine
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Caption: Synthesis and purification workflow.
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Spectral Data

Detailed, experimentally verified spectral data for 4-(2-Bromobenzyl)morpholine is not widely
available. Purity is often assessed by NMR spectroscopy.[2] For research purposes, it is
recommended to acquire and interpret NMR, IR, and mass spectra on the synthesized material
to confirm its identity and purity.

Safety and Handling

The following safety information is derived from available Safety Data Sheets (SDS).

Table 3: Hazard Information

Hazard Statement Description
H317 May cause an allergic skin reaction.[12]
H319 Causes serious eye irritation.[12]

Handling Precautions:

Wear protective gloves, protective clothing, eye protection, and face protection.[12]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area or under a chemical fume hood.[12]

Wash skin thoroughly after handling.[12]

Store in a cool, dry, well-ventilated place in a tightly closed container.[12]
First Aid Measures:

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[12]

e If on skin: Wash with plenty of water. If skin irritation or rash occurs, get medical
advice/attention.[12]
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 If inhaled: Remove person to fresh air and keep comfortable for breathing.
e If swallowed: Rinse mouth. Do NOT induce vomiting.

This information is a summary. Always consult the full Safety Data Sheet before handling this
chemical.

Potential Biological Activity and Applications

While no specific biological activity studies for 4-(2-Bromobenzyl)morpholine have been
found in the reviewed literature, the morpholine moiety is a well-established pharmacophore in
medicinal chemistry. Morpholine derivatives are known to exhibit a wide range of biological
activities, including but not limited to:

o Anticancer Activity: Certain benzomorpholine derivatives have been synthesized and
evaluated as inhibitors of EZH2 (Enhancer of zeste homolog 2), a histone methyltransferase
implicated in cancer.[2]

» Neurological Activity: The morpholine scaffold is present in many CNS-active compounds,
contributing to favorable pharmacokinetic properties.

» Antimicrobial and Anti-inflammatory Properties: Various substituted morpholines have
demonstrated potential as antimicrobial and anti-inflammatory agents.

The presence of the 2-bromobenzyl group in 4-(2-Bromobenzyl)morpholine provides a site
for further chemical modification, making it a potentially valuable intermediate in the synthesis
of more complex molecules for drug discovery and development. The bromine atom can be
utilized in cross-coupling reactions to introduce a variety of other functional groups, allowing for
the exploration of structure-activity relationships.

Potential Research Directions

Given the lack of specific data, the following logical relationships and potential research
avenues can be proposed.
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Potential Research Directions for 4-(2-Bromobenzyl)morpholine
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Caption: Potential research workflow.
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Conclusion

4-(2-Bromobenzyl)morpholine is a chemical compound with potential applications in
medicinal chemistry and drug discovery, primarily as a synthetic intermediate. While specific
experimental data on its physicochemical properties and biological activities are scarce, its
structural features suggest that it could serve as a valuable building block for the synthesis of
novel bioactive molecules. Further research is warranted to fully characterize this compound
and explore its potential in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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